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Compound of Interest

Compound Name: Monoisobutyl Phthalate-d4

Cat. No.: B585960

This guide provides a detailed overview of Monoisobutyl Phthalate-d4, a deuterated stable
isotope-labeled version of Monoisobutyl Phthalate (MiBP). It is intended for researchers,
scientists, and professionals in drug development who utilize this compound, primarily as an
internal standard for analytical and research purposes. This document compiles essential data
regarding its chemical and physical properties, handling, storage, and known biological context.

Section 1: Chemical and Physical Properties

Monoisobutyl Phthalate-d4 is the deuterium-labeled form of Monoisobutyl Phthalate, a
primary metabolite of Diisobutyl Phthalate (DIBP). The incorporation of deuterium atoms makes
it a valuable tool in mass spectrometry-based applications for accurate quantification of its non-
labeled counterpart.

Table 1: Chemical Identifiers and Physical Properties
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Property

Value

Source(s)

Chemical Name

Monoisobutyl Phthalate-d4

[1]2]

1,2-Benzene-3,4,5,6-d4-
dicarboxylic Acid Mono(2-

Synonyms 1][3
ynony methylpropyl) Ester, mono-iso- i3]
Butyl Phthalate-3,4,5,6 D4
CAS Number 1219802-26-2 [3]

Unlabeled CAS Number

131-70-4 (for Monoisobutyl
Phthalate)

Molecular Formula C12H10D404

Molecular Weight 226.26 g/mol
Appearance White to off-white solid
Purity >95% (HPLC)

Isotopic Enrichment

99 atom % D

Section 2: Handling and Storage

Proper handling and storage are crucial to maintain the integrity and stability of Monoisobutyl

Phthalate-d4.

Table 2: Recommended Storage Conditions

Condition Temperature Duration Source(s)
Powder 3 years

+4°C

In Solvent 6 months

-20°C
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For general laboratory use, it is recommended to store the compound at 2-8°C in a refrigerator.
The product is considered stable if stored under the recommended conditions.

Section 3: Solubility

The solubility of Monoisobutyl Phthalate-d4 is a critical parameter for the preparation of stock

solutions for experimental use.

Table 3: Solubility Data

Solvent Concentration Notes Source(s)

Requires sonication.

Hygroscopic DMSO
100 mg/mL (441.97

DMSO can impact solubility;
mM)
use newly opened
solvent.
Table 4: Stock Solution Preparation Examples
. Solvent Solvent Solvent
Desired
. Volume for 1 Volume for 5 Volume for 10 Source(s)
Concentration
mg mg mg

1mM 4.4197 mL 22.0985 mL 44,1969 mL

5 mM 0.8839 mL 4.4197 mL 8.8394 mL

10 mM 0.4420 mL 2.2098 mL 4.4197 mL

Section 4: Biological Context and Metabolism

Monoisobutyl Phthalate-d4 serves as an internal standard for its unlabeled analogue, MiBP.
MiBP is a major metabolite of Diisobutyl Phthalate (DIBP), a widely used plasticizer. Phthalates
are known endocrine disruptors, and their metabolites are often the subject of toxicological and
exposure studies. DIBP is readily absorbed and rapidly metabolized to MiBP. The primary route
of excretion for MiBP is through urine.
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The metabolic pathway from the parent compound DIBP to the primary metabolite MiBP is a
straightforward hydrolysis reaction.

Diisobutyl Phthalate (DIBP) Absorption Hydrolysis Monoisobutyl Phthalate (MiBP) - .
(Parent Compound) (invivo) (Primary Metabolite) Urinary Excretion

Click to download full resolution via product page

Caption: Metabolic conversion of DIBP to MiBP and subsequent excretion.

Section 5: Toxicological Information

There is no specific, comprehensive toxicological data available for Monoisobutyl Phthalate-
d4. The toxicity profile is generally inferred from its non-deuterated counterpart, Monoisobutyl
Phthalate, and the parent compound, Diisobutyl Phthalate.

Phthalates as a class are recognized as endocrine disruptors. The parent compound, DIBP,
has a low order of acute toxicity. The primary health concerns are related to reproductive and
developmental toxicity. The non-deuterated metabolite, MiBP, is often monitored in human
biomonitoring studies to assess exposure to DIBP. For research purposes, Monoisobutyl
Phthalate-d4 is not intended for diagnostic or therapeutic use.

Section 6: Experimental Protocols

Detailed experimental protocols for the synthesis or safety testing of Monoisobutyl Phthalate-
d4 are not publicly available in the searched documents. However, its primary application is as
an internal standard in analytical methods, such as isotope-dilution high-performance liquid
chromatography-tandem mass spectrometry (HPLC-MS/MS), for the quantification of MiBP in
biological matrices.

A general workflow for using a deuterated internal standard in a bioanalytical assay is outlined
below.
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Caption: General workflow for quantification using a stable isotope standard.
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Disclaimer: This document is intended for informational purposes for research professionals. It
is not a substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always
consult the manufacturer-provided SDS before handling the chemical and adhere to all
recommended safety precautions. The product has not been fully validated for medical
applications and is for research use only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Monoisobutyl Phthalate-d4: A Technical Safety and Data
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585960#monoisobutyl-phthalate-d4-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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